Cas no 1361684-24-3 (3-(Aminomethyl)-4-bromo-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-4-bromo-2-(trifluoromethoxy)pyridine
• CAS No: 1361684-24-3
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• CID: 4932984
• Update Time: 2025-06-14

3-(Aminomethyl)-4-bromo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-bromo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6BrF3N2O/c8-5-1-2-13-6(4(5)3-12)14-7(9,10)11/h1-2H,3,12H2
• InChI Key： UYVGKLGKELIVKO-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-4-bromo-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Aminomethyl)-4-bromo-2-(trifluoromethoxy)pyridine (CAS No. 1361684-24-3)

3-(Aminomethyl)-4-bromo-2-(trifluoromethoxy)pyridine (CAS No. 1361684-24-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative, characterized by its aminomethyl, bromo, and trifluoromethoxy functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3-(Aminomethyl)-4-bromo-2-(trifluoromethoxy)pyridine", "CAS 1361684-24-3 applications", and "pyridine derivatives in drug discovery", reflecting its relevance in modern chemical innovation.

The structural features of 3-(Aminomethyl)-4-bromo-2-(trifluoromethoxy)pyridine contribute to its versatility. The trifluoromethoxy group enhances lipophilicity and metabolic stability, a trait highly sought after in the design of bioactive molecules. Meanwhile, the bromo substituent offers a reactive site for further functionalization, enabling the creation of diverse derivatives. Recent trends in AI-assisted molecular design and green chemistry have further amplified interest in such compounds, with queries like "sustainable synthesis of halogenated pyridines" and "computational modeling of pyridine analogs" gaining traction in scientific databases.

In pharmaceutical applications, 3-(Aminomethyl)-4-bromo-2-(trifluoromethoxy)pyridine serves as a key precursor for central nervous system (CNS) targeting drugs and enzyme inhibitors. Its aminomethyl moiety facilitates interactions with biological targets, while the electron-withdrawing trifluoromethoxy group fine-tunes electronic properties. These attributes align with current industry demands for highly selective and low-toxicity compounds, as evidenced by searches for "pyridine-based therapeutics 2024" and "fluorinated drug candidates".

From an analytical perspective, advanced techniques such as HPLC-MS and NMR spectroscopy are employed to characterize CAS 1361684-24-3 with precision. The compound's stability under various pH conditions and thermal profiles are frequently studied, addressing common queries like "pyridine derivative stability analysis" and "spectroscopic data for brominated pyridines". Such studies are crucial for quality control in large-scale production.

The agrochemical sector also benefits from 3-(Aminomethyl)-4-bromo-2-(trifluoromethoxy)pyridine, particularly in developing next-generation pesticides with improved environmental profiles. Its structural motifs align with integrated pest management (IPM) strategies, a hot topic in sustainable agriculture. Search terms like "halogenated pyridines in crop protection" and "eco-friendly pesticide intermediates" highlight this intersection of chemistry and environmental science.

Ongoing research explores novel catalytic methods to optimize the synthesis of CAS 1361684-24-3, reducing reliance on hazardous reagents. This aligns with the Principles of Green Chemistry and responds to searches for "atom-efficient pyridine synthesis" and "catalytic C-H functionalization". Such innovations underscore the compound's role in advancing sustainable chemical manufacturing.

In summary, 3-(Aminomethyl)-4-bromo-2-(trifluoromethoxy)pyridine represents a multifaceted building block with applications spanning life sciences and material innovation. Its unique combination of reactivity, stability, and tunability positions it at the forefront of contemporary research, addressing both academic inquiries and industrial needs as reflected in evolving search patterns and scientific literature.